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Compound of Interest

Compound Name: 2-Methylhexan-1-ol

Cat. No.: B7821968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
methylhexan-1-ol. The information is compiled from various scientific sources and is intended

to be a valuable resource for researchers, scientists, and professionals in drug development

and related fields. This document summarizes key quantitative data in structured tables, details

relevant experimental protocols, and provides visualizations of experimental workflows.

Core Thermodynamic Properties
2-Methylhexan-1-ol (C7H16O) is a branched-chain primary alcohol.[1] Its thermodynamic

properties are crucial for understanding its behavior in various chemical and biological systems.

Physical Properties
Basic physical properties of 2-methylhexan-1-ol are summarized in Table 1.
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Property Value Unit Source

Molecular Formula C7H16O - [2][3]

Molecular Weight 116.20 g/mol [1][4][5]

Appearance Colorless liquid - [1][2]

Odor Fragrant - [1][2]

Density ~0.818 g/cm³ [1][2]

Melting Point -43 °C [2]

Boiling Point 156 - 167 °C [1][2]

Solubility in Water ~4089 mg/L @ 25°C (est.) [6]

Thermodynamic Data
Key thermodynamic data for 2-methylhexan-1-ol are presented in Table 2. It is important to

note that some of these values are estimated or calculated using theoretical models.
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Property Value Unit Source

Enthalpy of

Vaporization (ΔvapH)
53.50 kJ/mol @ 390.50 K [7][8]

Enthalpy of Fusion

(ΔfusH°)
14.45 kJ/mol [8]

Ideal Gas Heat

Capacity (Cp,gas)
247.92 J/mol·K @ 451.30 K [8]

Vapor Pressure 0.792
mmHg @ 25.00 °C

(est.)
[6]

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-131.20 kJ/mol [4]

Enthalpy of Formation

at Standard

Conditions (ΔfH°gas)

-345.32 kJ/mol [8]

Octanol/Water

Partition Coefficient

(logP)

1.805 - 2.211 (est.) - [6][8]

Experimental Protocols
The determination of thermodynamic properties relies on precise experimental methodologies.

The following sections detail the general protocols for measuring key parameters.

Determination of Vapor Pressure by Ebulliometry
Ebulliometry is a technique used to accurately measure the boiling point of a liquid at a

controlled pressure, which in turn allows for the determination of its vapor pressure.[9][10][11]

Objective: To determine the vapor pressure of 2-methylhexan-1-ol at various temperatures.

Apparatus: An ebulliometer (e.g., Świętosławski type), a heating source, a pressure control

system, a high-precision temperature measurement device (e.g., platinum resistance
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thermometer), and a condenser.[10]

Procedure:

Sample Preparation: A pure sample of 2-methylhexan-1-ol is introduced into the boiler of

the ebulliometer.

System Equilibration: The system is brought to a specific pressure, which is maintained by

the pressure control system.

Heating: The liquid is heated to its boiling point. The design of the ebulliometer ensures that

the thermometer is bathed in the vapor-liquid equilibrium, preventing superheating.[10]

Temperature Measurement: The boiling temperature at the set pressure is recorded with high

precision.

Data Collection: The procedure is repeated at various pressures to obtain a set of

corresponding boiling points.

Data Analysis: The collected data points of pressure and temperature are used to construct

the vapor pressure curve for 2-methylhexan-1-ol.
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Ebulliometry Workflow

Sample Introduction

Set and Maintain Pressure
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Ebulliometry workflow for vapor pressure determination.

Determination of Heat Capacity by Differential Scanning
Calorimetry (DSC)
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Differential Scanning Calorimetry (DSC) is a widely used thermal analysis technique to

measure the heat capacity of a substance.[12] It measures the difference in the amount of heat

required to increase the temperature of a sample and a reference.[12]

Objective: To determine the specific heat capacity of liquid 2-methylhexan-1-ol as a function of

temperature.

Apparatus: A differential scanning calorimeter, sample pans (hermetically sealed aluminum

pans are suitable for volatile liquids), and a data acquisition system.[12]

Procedure:

Calibration: The DSC instrument is calibrated for temperature and heat flow using standard

materials with known melting points and enthalpies of fusion.

Sample Preparation: A small, accurately weighed sample of 2-methylhexan-1-ol (typically a

few milligrams) is sealed in a hermetic aluminum pan to prevent evaporation. An empty

sealed pan is used as a reference.

Measurement Protocol: The measurement typically involves three runs:

Baseline: Both the sample and reference pans are empty to determine the baseline heat

flow.

Standard: A standard material with a known heat capacity (e.g., sapphire) is run to

calibrate the heat capacity measurement.

Sample: The pan containing 2-methylhexan-1-ol is run.

Thermal Program: A temperature program is applied, which typically includes an isothermal

segment followed by a controlled heating ramp through the desired temperature range, and

then a cooling ramp.[12]

Data Analysis: The heat flow difference between the sample and the reference is measured

as a function of temperature. The specific heat capacity is calculated from the difference in

heat flow between the sample and the baseline, relative to the heat flow of the standard

material.[12]
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DSC Workflow for Heat Capacity
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DSC workflow for heat capacity measurement.

Determination of Enthalpy of Combustion by
Calorimetry
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The enthalpy of combustion can be determined experimentally using a bomb calorimeter,

although simpler methods with a copper calorimeter can be used for educational purposes.[13]

Objective: To measure the heat released during the complete combustion of 2-methylhexan-1-
ol.

Apparatus: A bomb calorimeter, a steel bomb, an oxygen source, a firing circuit, a temperature

sensor, and a known mass of water.

Procedure:

Sample Preparation: A known mass of 2-methylhexan-1-ol is placed in a crucible inside the

steel bomb.

Assembly: The bomb is sealed and pressurized with pure oxygen.

Calorimeter Setup: The bomb is placed in a calorimeter containing a known mass of water.

The initial temperature of the water is recorded.

Combustion: The sample is ignited using the firing circuit. The combustion of the alcohol

releases heat, which is absorbed by the water and the calorimeter.

Temperature Measurement: The temperature of the water is monitored until it reaches a

maximum and then begins to cool. The maximum temperature rise is recorded.

Calculation: The heat absorbed by the water and the calorimeter is calculated. From this, the

enthalpy of combustion per mole of 2-methylhexan-1-ol is determined. It's important to note

that experiments in simple calorimeters often have significant heat loss, leading to less

accurate results than those obtained with a bomb calorimeter.[13]
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Combustion Calorimetry Workflow
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Workflow for determining the enthalpy of combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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